Cas no 854468-08-9 (1-(thiophen-3-yl)butan-1-one)

1-(thiophen-3-yl)butan-1-one structure
1-(thiophen-3-yl)butan-1-one structure
Product Name:1-(thiophen-3-yl)butan-1-one
CAS No:854468-08-9
MF:C8H10OS
MW:154.229401111603
CID:3199940
PubChem ID:20158043
Update Time:2025-04-21

1-(thiophen-3-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-BUTANONE, 1-(3-THIENYL)-
    • 866-704-2
    • SCHEMBL828010
    • 1-thiophen-3-ylbutan-1-one
    • AKOS010015937
    • 1-(thiophen-3-yl)butan-1-one
    • 1-Thiophen-3-yl-butan-1-one
    • DB-115817
    • G49756
    • 854468-08-9
    • EJB46808
    • BBHQDWLWFUEEIA-UHFFFAOYSA-N
    • EN300-170778
    • Inchi: 1S/C8H10OS/c1-2-3-8(9)7-4-5-10-6-7/h4-6H,2-3H2,1H3
    • InChI Key: BBHQDWLWFUEEIA-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C(CCC)=O

Computed Properties

  • Exact Mass: 154.04523611Da
  • Monoisotopic Mass: 154.04523611Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 45.3Ų

1-(thiophen-3-yl)butan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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